Cas no 2229009-70-3 (1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229009-70-3
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5778173
• PubChem ID: 165689932
• Update Time: 2025-10-30

1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylcyclopropan-1-amine
• EN300-1747171
• 2229009-70-3
• 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropan-1-amine

• Inchi： 1S/C12H19N3/c1-11(2)8-12(11,13)9-7-15-6-4-3-5-10(15)14-9/h7H,3-6,8,13H2,1-2H3
• InChI Key： MMHRRUZRMIESPD-UHFFFAOYSA-N
• SMILES： NC1(C2=CN3CCCCC3=N2)CC1(C)C

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2,2-dimethylcyclopropan-1-amine

Research Brief on 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylcyclopropan-1-amine (CAS: 2229009-70-3)

The compound 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylcyclopropan-1-amine (CAS: 2229009-70-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazo[1,2-a]pyridine core and cyclopropylamine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Preliminary research indicates that 2229009-70-3 exhibits selective binding affinity to certain receptors, which could be leveraged for the treatment of neurological disorders. For instance, studies have demonstrated its interaction with GABA_A receptors, suggesting potential anxiolytic or sedative effects. These findings are supported by in vitro and in vivo assays, which highlight the compound's ability to cross the blood-brain barrier and exert measurable effects on central nervous system activity.

In addition to its neurological applications, 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylcyclopropan-1-amine has also been investigated for its anti-inflammatory and antimicrobial properties. Recent publications have reported its efficacy in inhibiting pro-inflammatory cytokines, making it a potential candidate for treating chronic inflammatory conditions. Furthermore, its structural features contribute to its stability and bioavailability, which are critical factors for pharmaceutical development.

The synthesis of 2229009-70-3 has been optimized in recent years, with several research groups developing efficient and scalable routes. One notable approach involves a multi-step process that includes the formation of the imidazo[1,2-a]pyridine ring followed by the introduction of the cyclopropylamine group. Advances in catalytic methods have improved yields and reduced byproducts, facilitating further preclinical studies. These synthetic improvements are crucial for ensuring the compound's viability as a drug candidate.

Despite these promising developments, challenges remain in the clinical translation of 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2,2-dimethylcyclopropan-1-amine. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed. Ongoing research is focused on structure-activity relationship (SAR) studies to refine the compound's properties and enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 2229009-70-3 represents a compelling example of how innovative chemical design can yield molecules with diverse therapeutic potential. Its unique structure and promising biological activities make it a subject of intense research, with implications for treating neurological, inflammatory, and infectious diseases. As studies continue to elucidate its mechanisms and optimize its properties, this compound may soon transition from the laboratory to clinical trials, offering new hope for patients worldwide.